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Cat. No.: B12393012 Get Quote

This guide provides a detailed cost-effectiveness analysis of Chlorantraniliprole, a modern

anthranilic diamide insecticide, benchmarked against other chemical and biological

alternatives. The objective is to offer researchers, scientists, and drug development

professionals a data-driven comparison of performance, cost, and safety to inform integrated

pest management (IPM) strategies. All data is sourced from peer-reviewed studies and

regulatory guidelines.

Mechanism of Action: Selective Muscle Function
Disruption
Chlorantraniliprole offers a highly selective mode of action, targeting the ryanodine receptors

(RyRs) in the muscle cells of susceptible insect species.[1] Upon ingestion or contact, the

agent binds to these receptors, causing an uncontrolled release of internal calcium stores from

the sarcoplasmic reticulum.[2][3] This leads to impaired muscle regulation, resulting in rapid

feeding cessation, lethargy, paralysis, and ultimately, death of the pest.[4][5] The significant

structural difference between insect and mammalian ryanodine receptors contributes to

Chlorantraniliprole's low mammalian toxicity.[5][6]
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Caption: Signaling pathway of Chlorantraniliprole's mode of action on insect muscle cells.

Data Presentation: Performance and Cost Metrics
The following tables summarize quantitative data from field trials comparing Chlorantraniliprole

with alternative insecticides.

Table 1: Comparative Efficacy Against Key Lepidopteran
Pests
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Insecticide
Class

Active
Ingredient

Target Pest

Pest
Population
Reduction
(%)

Crop Yield
(q/ha)

Data
Source(s)

Anthranilic

Diamide

Chlorantranili

prole 18.5%

SC

Plutella

xylostella

(Cabbage)

78.37% 25.25 [7]

Anthranilic

Diamide

Chlorantranili

prole 18.5%

SC

Helicoverpa

armigera

(Chickpea)

84.32% 27.08 [8]

Anthranilic

Diamide

Chlorantranili

prole 18.5%

SC

Helicoverpa

armigera

(Pea)

92.38%

(Lowest pod

damage)

11.90 [9]

Spinosyn
Spinosad

45% SC

Plutella

xylostella

(Cabbage)

73.06% 23.52 [7]

Spinosyn
Spinosad

45% SC

Helicoverpa

armigera

(Chickpea)

79.57% 24.58 [8]

Pyrethroid Bifenthrin

Japanese

Beetle

(Linden)

Lower

residual

activity than

Chlorantranili

prole

N/A (Feeding

Reduction)
[6][10]

Botanical
Azadirachtin

0.15% EC

Plutella

xylostella

(Cabbage)

46.53% N/A [7]

Microbial

Beauveria

bassiana

1.15% WP

Plutella

xylostella

(Cabbage)

44.49% N/A [7]

Untreated

Control

N/A Plutella

xylostella

0% 11.00 [7]
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(Cabbage)

Untreated

Control
N/A

Helicoverpa

armigera

(Chickpea)

0% 10.83 [8]

Note: Efficacy can vary based on application timing, pest pressure, and environmental

conditions.

Table 2: Cost-Effectiveness and Economic Returns
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Insecticide
Class

Active
Ingredient

Target Pest

Net
Monetary
Return
(₹/ha)

Incremental
Cost-
Benefit
Ratio
(ICBR)

Data
Source(s)

Anthranilic

Diamide

Chlorantranili

prole 18.5%

SC

Plutella

xylostella

(Cabbage)

N/A 1:2.33 [7]

Anthranilic

Diamide

Chlorantranili

prole 18.5%

SC

Helicoverpa

armigera

(Chickpea)

N/A 1:3.35 [8]

Anthranilic

Diamide

Chlorantranili

prole 18.5%

SC

Helicoverpa

armigera

(Pea)

₹ 95,100 1:25.68 [9]

Spinosyn
Spinosad

45% SC

Plutella

xylostella

(Cabbage)

N/A 1:2.24 [7]

Spinosyn
Spinosad

45% SC

Helicoverpa

armigera

(Chickpea)

N/A 1:3.06 [8]

Botanical
Azadirachtin

10000 ppm

Helicoverpa

armigera

(Pea)

₹ 81,180 1:26.20 [9]

Microbial

Beauveria

bassiana

1.15% WP

Helicoverpa

armigera

(Pea)

₹ 80,610 1:41.80 [9]

Note: ICBR indicates the ratio of net profit to the cost of insecticide application. A higher ratio

signifies greater profitability. The extremely high ICBR for biopesticides in one study reflects

their very low application cost despite moderate yield increases.

Table 3: Comparative Toxicological Profile
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Active
Ingredient

Mammalian
Acute Oral
LD₅₀ (rat,
mg/kg)

Honeybee
Contact LD₅₀
(μ g/bee )

Aquatic
Toxicity
(Zebrafish, 96h
LC₅₀)

Classification

Chlorantraniliprol

e
>5,000[11][12]

>100 (Very Low

Toxicity)[6]

17.56 µg/L (High

Toxicity)[13]

Reduced-Risk

Pesticide[6][10]

Imidacloprid 450
0.024 (High

Toxicity)

>100 mg/L (Low

Toxicity)
Neonicotinoid

Bifenthrin 54.5
0.014 (High

Toxicity)

0.1 µg/L (Very

High Toxicity)
Pyrethroid

Spinosad >5,000

0.0029 (High

Toxicity when

wet)

3.5 mg/L

(Moderate

Toxicity)

Biopesticide

(Spinosyn)

Note: LD₅₀ (Lethal Dose, 50%) is the dose required to kill half the members of a tested

population. A higher LD₅₀ value indicates lower toxicity.

Experimental Protocols
The data cited in this guide are derived from experiments adhering to standardized efficacy

testing protocols. A generalized workflow for a field-based insecticide efficacy trial is outlined

below.

Key Methodologies for Efficacy Trials
Experimental Design: Trials are typically conducted using a Randomized Complete Block

Design (RCBD) with multiple replications (a minimum of 3-4 is standard) to minimize the

effects of field variability.

Plot Size and Buffers: The size of individual treatment plots is determined by the crop and

application equipment. Buffer zones are maintained between plots to prevent spray drift and

cross-contamination.

Treatments: Treatments include the test product (Chlorantraniliprole at various application

rates), one or more industry-standard reference products (positive controls), and an
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untreated control (negative control).

Application: Insecticides are applied using calibrated sprayers to ensure uniform coverage.

The timing of application is critical and corresponds to the most vulnerable life stage of the

target pest.

Data Collection: Pest populations are assessed before and at set intervals after treatment

(e.g., 3, 7, and 14 days).[8] This is done by counting larvae on a predetermined number of

plants per plot. Crop yield and quality are measured at harvest.

Statistical Analysis: Data are subjected to Analysis of Variance (ANOVA).[10] If significant

treatment effects are found, mean separation tests (e.g., Fisher's LSD, Tukey's HSD) are

used to compare the performance of different treatments.[10] Abbott's formula is often used

to calculate the percentage of pest reduction corrected for natural mortality in the control

group.[7]
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Caption: Generalized experimental workflow for insecticide field efficacy trials.
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Conclusion
The analysis indicates that Chlorantraniliprole is a highly effective insecticide for the control of

major lepidopteran pests, frequently outperforming or performing equivalently to other chemical

standards in terms of pest reduction and crop yield protection.[7][8]

While the initial purchase price of Chlorantraniliprole may be higher than some older

chemistries or biopesticides, its superior efficacy leads to significantly higher crop yields and

net returns. This results in a highly favorable cost-benefit ratio, demonstrating its economic

viability for growers.[7][8][9]

Furthermore, its selective mode of action and very low toxicity to mammals, birds, and crucial

pollinators like bees position it as a reduced-risk option ideal for modern Integrated Pest

Management (IPM) programs.[1][6][10] The primary environmental concern is its toxicity to

aquatic organisms, which necessitates careful management to prevent runoff into waterways.

[13] For researchers and pest control professionals, Chlorantraniliprole represents a potent and

cost-effective tool that balances high performance with a significantly improved safety profile

compared to many conventional alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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